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Compound of Interest

Compound Name: ZONYL FS-300

cat. No.: B1180619

For Researchers, Scientists, and Drug Development Professionals

ZONYL FS-300 is a non-ionic, telomer-based fluorosurfactant known for its exceptional ability
to reduce surface tension in aqueous systems.[1] Developed by DuPont, this surfactant is
widely utilized in various industrial and research applications for its excellent wetting,
spreading, and leveling properties.[1][2] It is a water-soluble and solvent-free formulation,
making it compatible with a wide range of other surfactants.[1][3]

Core Chemical Identity and Structure

ZONYL FS-300 is not a single chemical entity but rather a mixture of ethoxylated fluorotelomer
alcohols. Its general chemical structure is represented by the formula:
F(CF2)yCH2CH20(CH2CH20)xH

Where:

o F(CF2)y constitutes the hydrophobic, perfluorinated "tail" of the surfactant. The synthesis
process, known as telomerization, results in a distribution of fluorinated chain lengths. For
commercial fluorotelomer ethoxylates like ZONYL FS-300, the perfluoroalkyl chain
(composed of 'y' CF2 units) typically ranges from 6 to 10 carbon atoms.[4]

e CH2CH20(CH2CH20)xH forms the hydrophilic, polyethylene glycol "head." The X' represents
the number of ethylene oxide units, which also has a distribution, commonly between 0 and
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13.[4]

The unique properties of ZONYL FS-300 derive from the potent fluorophobic nature of its
perfluorinated tail.[2] When added to water, these molecules migrate to the air-liquid interface,
orienting their fluorocarbon tails away from the water. This forms a densely packed layer that
disrupts the cohesive hydrogen bonds between water molecules, leading to a significant
reduction in surface tension.[2]

Physicochemical Properties

The quantitative properties of ZONYL FS-300 are summarized in the table below. The product
is typically supplied as a 40% by weight solution of the active surfactant in water.[3]

Property Value Source(s)
CAS Number 197664-69-0 [1]
Appearance Clear yellow liquid [3]

Type Non-ionic Fluorosurfactant [1][3]
Specific Gravity (at 25°C) 1.13 [3]

Density (at 20°C) 1.10 £ 0.05 g/mL

Melting Point -5°C

Boiling Point 100 °C (of aqueous solution)

Critical Micelle Conc. (CMC) 0.9 umol/L [1]

>40% in water; >2 wt% in IPA,
- methanol, acetone; 1 wt% in
Solubility _ ] [3]
THF; Insoluble in toluene, n-

heptane

Synthesis Pathway and Experimental Workflows

The production and application of ZONYL FS-300 involve distinct chemical and procedural
workflows. The following diagrams illustrate the general synthesis pathway and a common
experimental protocol for one of its key applications.
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Synthesis of ZONYL FS-300

The synthesis is a two-stage process beginning with the creation of the fluorinated alcohol
precursor, followed by the addition of the hydrophilic ethoxy chain.
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Stage 1: Telomerization

Telogen

(e.g., Perfluoroalkyl lodide) (Ethylene)

Taxogen

Reaction

Fluorotelomer lodide

onversion

Fluorotelomer Alcohol (FTOH)
RfCH2CH20H

CUrso

Stage 2: Ethoxylation

Ethylene Oxide

Catalyst (e.g., KOH)
levated Temp/Pressure

ZONYL FS-300
RfCH2CH20(CH2CH20)xH
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Start: Prepare Substrate
(e.g., PET)

1. Substrate Cleaning
(UV/Ozone Treatment)

!

2. Prepare PEDOT:PSS Solution
with ZONYL FS-300 (0.5-10 wt%)

&odified Solution

3. Spin-Coat Mixture
(e.g., 4000 rpm, 60s)

!

4. Anneal Film
(e.g., 120°C, 15 min)

End: Conductive Film Ready
for Characterization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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